Cas no 79953-80-3 (Benzoxazolium,3-heptyl-2-[3-(3-heptyl-2(3H)-benzoxazolylidene)-1-propen-1-yl]-)

• Product Name: Benzoxazolium,3-heptyl-2-[3-(3-heptyl-2(3H)-benzoxazolylidene)-1-propen-1-yl]-
• CAS No: 79953-80-3
• MF: C₃₁H₄₁N₂O₂
• MW: 473.66944861412
• CID: 563899
• PubChem ID: 5487565
• Update Time: 2025-04-19

Benzoxazolium,3-heptyl-2-[3-(3-heptyl-2(3H)-benzoxazolylidene)-1-propen-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzoxazolium,3-heptyl-2-[3-(3-heptyl-2(3H)-benzoxazolylidene)-1-propen-1-yl]-
• Benzoxazolium, 3-heptyl-2-(3-(3-heptyl-2(3H)-benzoxazolylidene)-1-propenyl)-
• (2Z)-3-heptyl-2-[(E)-3-(3-heptyl-1,3-benzoxazol-3-ium-2-yl)prop-2-enylidene]-1,3-benzoxazole
• 3,3'-diheptyloxycarbocyanine
• Dioc(7)
• 79953-80-3
• 3,3'-Dhpcc

• Inchi： 1S/C31H41N2O2/c1-3-5-7-9-15-24-32-26-18-11-13-20-28(26)34-30(32)22-17-23-31-33(25-16-10-8-6-4-2)27-19-12-14-21-29(27)35-31/h11-14,17-23H,3-10,15-16,24-25H2,1-2H3/q+1
• InChI Key： HLNIQNWYAZOTRE-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2[N+](=C1/C=C/C=C1/N(C2C=CC=CC=2O/1)CCCCCCC)CCCCCCC

Computed Properties

• Exact Mass: 473.317
• Monoisotopic Mass: 473.317
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2
• XLogP3: 10.2